N1-isobutyl-N2-(1-(4-isopropyl-6-oxo-1,6-dihydropyrimidin-2-yl)-3-methyl-1H-pyrazol-5-yl)oxalamide

• IUPAC Name: N'-[5-methyl-2-(6-oxo-4-propan-2-yl-1H-pyrimidin-2-yl)pyrazol-3-yl]-N-(2-methylpropyl)oxamide
• InChI: InChI=1S/C17H24N6O3/c1-9(2)8-18-15(25)16(26)20-13-6-11(5)22-23(13)17-19-12(10(3)4)7-14(24)21-17/h6-7,9-10H,8H2,1-5H3,(H,18,25)(H,20,26)(H,19,21,24)
• InChI Key: AMUANCVYTLGOKU-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN(C(=C1)NC(=O)C(=O)NCC(C)C)C2=NC(=CC(=O)N2)C(C)C
• Molecular Formula: C17H24N6O3
• Molecular Weight: 360.4 g/mol

Description

N1-isobutyl-N2-(1-(4-isopropyl-6-oxo-1,6-dihydropyrimidin-2-yl)-3-methyl-1H-pyrazol-5-yl)oxalamide is a useful research compound. Its molecular formula is C17H24N6O3 and its molecular weight is 360.418. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Characterization

Researchers have developed methods for synthesizing and characterizing pyrazole derivatives, including compounds structurally related to N1-isobutyl-N2-(1-(4-isopropyl-6-oxo-1,6-dihydropyrimidin-2-yl)-3-methyl-1H-pyrazol-5-yl)oxalamide. These methods involve the reaction of hydroxymethyl pyrazole derivatives with primary amines to yield a variety of products, which are then characterized using spectroscopy and crystallography techniques. These studies facilitate the understanding of the compound's chemical behavior and properties, contributing to its potential applications in medicinal chemistry and drug design (Titi et al., 2020).

Biological Activities

Several studies have explored the biological activities of pyrazole and pyrimidine derivatives, revealing their potential as antitumor, antifungal, and antibacterial agents. The synthesis of these compounds through various chemical reactions has led to the identification of pharmacophore sites that may contribute to their biological efficacy. This research opens avenues for the development of new therapeutic agents based on the structural framework of this compound, with applications in treating cancer and infectious diseases (Hassaneen et al., 2019).

Antimicrobial and Insecticidal Potential

Research on pyrimidine linked pyrazole heterocyclics has demonstrated their insecticidal and antimicrobial potential, suggesting that derivatives of this compound could be explored for similar applications. These compounds have been synthesized and evaluated against various microorganisms and insects, showcasing the compound's versatility and potential in agricultural and pharmaceutical applications (Deohate & Palaspagar, 2020).